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Cat. No.: B15565461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the clinical trial results of roxithromycin

with standard-of-care antibiotics, focusing on efficacy, safety, and microbiological outcomes.

The information is compiled from various clinical studies to offer an objective overview for

research and drug development professionals.

Mechanism of Action: Macrolide Antibiotics
Roxithromycin, like other macrolide antibiotics, inhibits bacterial protein synthesis by binding to

the 50S ribosomal subunit. This binding interferes with the translocation of peptides, thereby

halting the growth of the bacteria. While primarily bacteriostatic, macrolides can be bactericidal

at high concentrations.

Below is a diagram illustrating the mechanism of action of macrolide antibiotics.
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Mechanism of Action of Macrolide Antibiotics
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Generalized Clinical Trial Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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